3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide

• IUPAC Name: 3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide
• InChI: InChI=1S/C19H26Cl2N2O3S/c20-15-11-16(21)13-17(12-15)22-19(24)18(10-14-4-2-1-3-5-14)23-6-8-27(25,26)9-7-23/h11-14,18H,1-10H2,(H,22,24)
• InChI Key: VRICGDPYIYYSIG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(C(=O)NC2=CC(=CC(=C2)Cl)Cl)N3CCS(=O)(=O)CC3
• Molecular Formula: C19H26Cl2N2O3S
• Molecular Weight: 433.4 g/mol
• CAS No.: 343373-27-3

Description

This compound is a structurally complex propanamide derivative featuring a 3,5-dichlorophenyl group, a cyclohexyl substituent, and a 1,1-dioxo-1,4-thiazinan moiety. The 3,5-dichlorophenyl group is a common motif in agrochemicals and pharmaceuticals due to its electron-withdrawing properties, which enhance binding to biological targets. The 1,1-dioxo-1,4-thiazinan ring introduces a sulfone group, which may influence metabolic stability and intermolecular interactions.

Biological Activity

3-Cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide is a compound of interest due to its potential biological activities. This article explores its structural characteristics, synthesis, and biological effects, particularly focusing on its pharmacological properties and mechanisms of action.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that incorporate cyclohexyl amine and thiazine derivatives. The process may include the formation of amides and the introduction of halogen substituents to enhance biological activity.

Anticancer Properties

Recent studies indicate that 3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide exhibits significant anticancer activity. For instance:

• Cell Line Studies: The compound has shown cytotoxic effects against various cancer cell lines including HT-29 (colon cancer) and Jurkat cells (T-cell leukemia). In vitro assays revealed an IC50 value lower than that of standard chemotherapeutics like doxorubicin .
• Mechanism of Action: Molecular dynamics simulations suggest that the compound interacts with specific protein targets through hydrophobic interactions, which may disrupt cancer cell proliferation pathways .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Bacterial Strains: It demonstrated inhibitory effects against several bacterial strains, suggesting potential use as an antibacterial agent. The structure-activity relationship (SAR) indicates that the presence of the dichlorophenyl group is crucial for enhancing antimicrobial efficacy .

Anticonvulsant Activity

In addition to its anticancer and antimicrobial properties, preliminary studies have suggested anticonvulsant effects. Compounds with similar thiazine structures have been reported to exhibit anticonvulsant activity in animal models, indicating a potential therapeutic application for seizure disorders .

Case Studies

Several case studies have highlighted the effectiveness of this compound in various biological assays:

• Study on HT-29 Cells: A study demonstrated that treatment with the compound resulted in a dose-dependent reduction in cell viability, with significant apoptosis observed at higher concentrations.
• Antimicrobial Efficacy: In a comparative study against common pathogens, the compound showed superior activity compared to traditional antibiotics, particularly against Gram-positive bacteria.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related propanamide derivatives:

Compound Name	Key Structural Features	Reported Biological Activity	Physicochemical Properties	References
3-cyclohexyl-N-(3,5-dichlorophenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)propanamide (Target)	3,5-dichlorophenyl, cyclohexyl, 1,1-dioxo-1,4-thiazinan	Not explicitly reported; inferred agrochemical potential	High lipophilicity (cyclohexyl), polar sulfone group (enhanced stability)	—
Propanil (N-(3,4-dichlorophenyl)propanamide)	3,4-dichlorophenyl, simple propanamide backbone	Herbicide (inhibits photosynthetic electron transport)	Moderate logP (~3.0), water solubility ~50 mg/L (20°C)
N-(3,5-dichlorophenyl)-3-(1-methylethyl)-2,4-dioxo-1-imidazolidinecarboxamide (Iprodione metabolite isomer)	3,5-dichlorophenyl, imidazolidine ring, isopropyl group	Fungicide metabolite (cell membrane disruption)	Higher molecular weight, reduced solubility compared to propanil
N-(2,5-dimethoxyphenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)-3-(1H-indol-3-yl)propanamide	2,5-dimethoxyphenyl, indole, 1,1-dioxo-1,4-thiazinan	Not reported; indole suggests potential CNS activity	Moderate lipophilicity (indole), polar sulfone group

Key Findings:

Substituent Position Effects: The 3,5-dichlorophenyl group in the target compound distinguishes it from propanil (3,4-dichlorophenyl). The 3,5-substitution may alter receptor binding compared to 3,4-substituted analogs, as seen in iprodione metabolites, which exhibit fungicidal activity .

Heterocyclic Moieties: The 1,1-dioxo-1,4-thiazinan ring in the target compound introduces a sulfone group, which is absent in propanil and iprodione metabolites. Sulfones are known to resist oxidative metabolism, suggesting improved pharmacokinetic stability . In contrast, the imidazolidine ring in iprodione metabolites confers rigidity and hydrogen-bonding capacity, critical for antifungal activity .

Biological Activity Trends :

• Propanil’s herbicidal activity is linked to its ability to inhibit acetolactate synthase (ALS) in plants . The target compound’s structural complexity may redirect its mechanism toward other targets, such as fungal enzymes or insect receptors.
• The indole-containing analog () shares the thiazinan sulfone but lacks halogenation, highlighting the role of chlorine atoms in agrochemical efficacy .